Cas no 19339-59-4 (2-(4-chlorophenyl)-2-oxoethyl thiocyanate)

• Product Name: 2-(4-chlorophenyl)-2-oxoethyl thiocyanate
• CAS No: 19339-59-4
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 200285
• PubChem ID: 88013
• Update Time: 2025-06-11

2-(4-chlorophenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• [2-(4-chlorophenyl)-2-oxoethyl] thiocyanate
• [2-(4-chlorophenyl)-2-oxoethyl]thiocarbonitrile
• 1-(4-chlorophenyl)-2-thiocyanatoethanone
• 4'-chloro-2-thiocyanatoacetophenone
• 4-CHLOROBENZOYLMETHYL THIOCYANATE
• 4-CHLOROPHENACYL THIOCYANATE
• β-Oxo-4-chlorophenethyl thiocyanate
• 2-(4-CHLOROPHENYL)-2-OXOETHYL THIOCYANATE
• 1-(4-chlorophenyl)-2-(cyanosulfanyl)ethan-1-one
• Thiocyanic acid 2-(4-chlorophenyl)-2-oxoethyl ester
• 4-Chlorophenacyl thiocyanate, 4'-Chloro-2-thiocyanatoacetophenone
• 4-Chlorophenacyl thiocyanate,98%
• Z56788940
• MFCD00019771
• JSIQRJQKMVTGJN-UHFFFAOYSA-N
• HA-0726
• FT-0637827
• Cyto5H8
• NSC100737
• NSC 45262
• AKOS001013683
• NS00026298
• DTXSID80172936
• EINECS 242-972-0
• 1-(4-chlorophenyl)-2-thiocyanatoethan-1-one
• 19339-59-4
• A813641
• NSC-100737
• Thiocyanic acid,2-(4-chlorophenyl)-2-oxoethyl ester
• BRYOPOGONICACID
• 4-Chlorophenacylthiocyanate
• NSC-45262
• CS-0316374
• NSC 100737
• NSC45262
• SCHEMBL1038187
• 1-(4-chloro-phenyl)-2-thiocyanato-ethanone
• DB-044824
• 1-(4-chlorophenyl)-2-(cyanosulfanyl)ethanone
• G70725
• 2-(4-chlorophenyl)-2-oxoethyl thiocyanate

• MDL： MFCD00019771
• Inchi： 1S/C9H6ClNOS/c10-8-3-1-7(2-4-8)9(12)5-13-6-11/h1-4H,5H2
• InChI Key： JSIQRJQKMVTGJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CSC#N)=O

Computed Properties

• Exact Mass: 210.98600
• Monoisotopic Mass: 210.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.35
• Melting Point: 133-137 °C
• Boiling Point: 381.3°Cat760mmHg
• Flash Point: 184.4°C
• PSA: 66.16000
• LogP: 2.73698
• Solubility: Not available

2-(4-chlorophenyl)-2-oxoethyl thiocyanate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S36/37/39-26
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 2-(4-chlorophenyl)-2-oxoethyl thiocyanate

Introduction to 2-(4-Chlorophenyl)-2-oxoethyl Thiocyanate (CAS No. 19339-59-4)

2-(4-Chlorophenyl)-2-oxoethyl thiocyanate, with the CAS number 19339-59-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiocyanate group and a chlorophenyl moiety, making it a valuable intermediate in various synthetic pathways and biological studies.

The chemical formula of 2-(4-chlorophenyl)-2-oxoethyl thiocyanate is C₁₀H₈ClNO₂S. Its molecular weight is approximately 247.7 g/mol. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an attractive candidate for a wide range of applications in both academic and industrial settings.

In recent years, the study of 2-(4-chlorophenyl)-2-oxoethyl thiocyanate has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) to explore the electronic structure and reactivity of this compound. These computational studies have provided insights into the compound's potential as a building block for more complex molecules, particularly in the synthesis of pharmaceuticals and agrochemicals.

The biological activity of 2-(4-chlorophenyl)-2-oxoethyl thiocyanate has also been a subject of interest. Studies have shown that thiocyanate-containing compounds can exhibit various biological effects, including antimicrobial, antiviral, and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-chlorophenyl)-2-oxoethyl thiocyanate exhibited potent inhibitory effects against certain cancer cell lines. This finding highlights the potential of this compound as a lead molecule in drug discovery efforts.

In addition to its biological applications, 2-(4-chlorophenyl)-2-oxoethyl thiocyanate has been explored for its use in materials science. The presence of the thiocyanate group imparts unique optical and electronic properties to the compound, making it suitable for applications in photovoltaic materials and sensors. Researchers have synthesized polymer-based materials incorporating 2-(4-chlorophenyl)-2-oxoethyl thiocyanate to enhance their performance in these areas.

The synthetic accessibility of 2-(4-chlorophenyl)-2-oxoethyl thiocyanate has further contributed to its popularity among chemists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of 4-chlorobenzoyl chloride with potassium thiocyanate in an appropriate solvent. This reaction proceeds smoothly under mild conditions, yielding high yields of the desired product.

Safety considerations are paramount when handling any chemical compound. While 2-(4-chlorophenyl)-2-oxoethyl thiocyanate is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

In conclusion, 2-(4-chlorophenyl)-2-oxoethyl thiocyanate (CAS No. 19339-59-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and insights, the importance of this compound in the scientific community is likely to grow even further.